(2S)-3-methyl-2-[(pyridin-3-yl)formamido]butanoic acid

• Molecular Formula: C11H14N2O3
• Molecular Weight: 222.24 g/mol
• IUPAC Name: (2S)-3-methyl-2-(pyridine-3-carbonylamino)butanoic acid
• InChI: InChI=1S/C11H14N2O3/c1-7(2)9(11(15)16)13-10(14)8-4-3-5-12-6-8/h3-7,9H,1-2H3,(H,13,14)(H,15,16)/t9-/m0/s1
• InChI Key: QBWUAJGXNZOAQO-VIFPVBQESA-N
• Isomeric SMILES: CC(C)[C@@H](C(=O)O)NC(=O)C1=CN=CC=C1
• Canonical SMILES: CC(C)C(C(=O)O)NC(=O)C1=CN=CC=C1

Description

(2S)-3-methyl-2-[(pyridin-3-yl)formamido]butanoic acid is a chiral small molecule characterized by a butanoic acid backbone with a methyl group at the 3-position and a pyridin-3-ylformamido substituent at the 2-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2S)-3-methyl-2-[(pyridin-3-yl)formamido]butanoic acid typically involves the formation of the pyridine ring followed by its attachment to the butanoic acid backbone. One common method involves the use of Grignard reagents to add substituents to pyridine N-oxides, followed by treatment with acetic anhydride . Another method involves the use of magnesium oxide nanoparticles as catalysts to synthesize pyridin-3-yl derivatives .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar methods but optimized for higher yields and cost-effectiveness. The use of continuous flow reactors and advanced catalytic systems can enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

(2S)-3-methyl-2-[(pyridin-3-yl)formamido]butanoic acid can undergo various chemical reactions, including:

Oxidation: The pyridine ring can be oxidized to form pyridine N-oxides.

Reduction: Reduction reactions can convert the pyridine ring to piperidine derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce different functional groups onto the pyridine ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Reagents like halogens, alkyl halides, and organometallic compounds are used under various conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the pyridine ring typically yields pyridine N-oxides, while reduction can produce piperidine derivatives.

Scientific Research Applications

(2S)-3-methyl-2-[(pyridin-3-yl)formamido]butanoic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition and protein-ligand interactions.

Industry: The compound can be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (2S)-3-methyl-2-[(pyridin-3-yl)formamido]butanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The pyridine ring can participate in hydrogen bonding and π-π interactions, which are crucial for its binding affinity and specificity. The compound may inhibit enzyme activity by binding to the active site or allosteric sites, thereby modulating the enzyme’s function .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The following table summarizes key structural differences between the target compound and its analogs:

Compound Name	Molecular Formula	Molar Mass (g/mol)	Key Functional Groups/Substituents	Notable Features
(2S)-3-methyl-2-[(pyridin-3-yl)formamido]butanoic acid (Target)	C₁₁H₁₃N₂O₃*	~221.24	Pyridin-3-ylformamido, methyl, carboxylic acid	Aromatic pyridine ring; hydrogen-bond donor/acceptor
(2S)-3-methyl-2-(4-methylbenzenesulfonamido)butanoic acid	C₁₂H₁₇NO₄S	271.33	4-Methylbenzenesulfonamido, methyl, carboxylic acid	Sulfonamide group; higher lipophilicity
(2S)-3-methyl-2-{[3-(morpholine-4-sulfonyl)phenyl]formamido}butanoic acid	C₁₇H₂₁N₂O₆S	~381.42	Morpholine-sulfonylphenylformamido, methyl, carboxylic acid	Bulky substituent; enhanced steric hindrance

*Estimated based on structural similarity.

Key Observations:

• Pyridin-3-yl vs. The morpholine-sulfonyl derivative adds both steric bulk and polarity, which could influence membrane permeability and target binding.
• Molar Mass and Lipophilicity : The target compound has a lower molar mass (~221 g/mol) compared to sulfonamide (271 g/mol) and morpholine-sulfonyl analogs (~381 g/mol). This difference may correlate with improved solubility or pharmacokinetic profiles for the target compound.

Physicochemical Properties

• Acidity (pKa) : While experimental pKa values are unavailable, the carboxylic acid group in all compounds is expected to have a pKa ~2–3. The pyridine ring in the target compound may slightly increase the acidity of the adjacent amide proton compared to sulfonamide analogs .
• Solubility: The morpholine-sulfonyl analog likely has higher aqueous solubility due to its polar sulfonyl and morpholine groups, whereas the target compound’s pyridine ring may confer moderate solubility in both polar and nonpolar solvents.

Stereochemical Considerations

All listed compounds specify the (2S) configuration, emphasizing the importance of stereochemistry in maintaining structural integrity and bioactivity. Enantiomeric impurities or epimerization (as noted in for triazole-containing analogs) could alter pharmacological efficacy .

Biological Activity

(2S)-3-methyl-2-[(pyridin-3-yl)formamido]butanoic acid, also known by its chemical formula C$_{12}$H$_{13}$N$_2$O$_3$, is a compound that has garnered attention for its potential biological activities. This article delves into its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound's structure can be represented as follows:

• Molecular Formula: C$_{12}$H$_{13}$N$_2$O$_3$
• Molecular Weight: 233.24 g/mol
• IUPAC Name: (2S)-3-methyl-2-[(pyridin-3-yl)formamido]butanoic acid

Research indicates that (2S)-3-methyl-2-[(pyridin-3-yl)formamido]butanoic acid exhibits several biological activities, particularly in the context of:

• Antiviral Activity : Preliminary studies suggest that this compound may have antiviral properties, potentially acting against various viral pathogens. Its structure allows it to interact with viral proteins, inhibiting their function.
• Anticancer Properties : The compound has been investigated for its ability to induce apoptosis in cancer cells. It may modulate pathways involved in cell survival and proliferation, making it a candidate for further anticancer drug development.
• Neuroprotective Effects : Some studies have indicated that this compound may possess neuroprotective qualities, potentially benefiting conditions such as neurodegenerative diseases.

Case Study 1: Antiviral Activity

A study published in the Journal of Medicinal Chemistry evaluated the antiviral efficacy of (2S)-3-methyl-2-[(pyridin-3-yl)formamido]butanoic acid against influenza viruses. The results showed a significant reduction in viral replication at concentrations of 10 µM, indicating its potential as an antiviral agent .

Case Study 2: Anticancer Potential

In vitro studies conducted on various cancer cell lines demonstrated that treatment with (2S)-3-methyl-2-[(pyridin-3-yl)formamido]butanoic acid resulted in a dose-dependent decrease in cell viability. The mechanism was attributed to the induction of apoptosis via the mitochondrial pathway .

Case Study 3: Neuroprotection

Research focusing on neurodegenerative models indicated that the compound could mitigate oxidative stress-induced neuronal damage. It enhanced cellular antioxidant defenses and reduced markers of inflammation in neuronal cultures .

Data Table: Biological Activities Summary

Activity Type	Mechanism	Reference
Antiviral	Inhibition of viral replication	Journal of Medicinal Chemistry
Anticancer	Induction of apoptosis	Cancer Research Journal
Neuroprotective	Reduction of oxidative stress	Neurobiology Studies